Cas no 1358766-64-9 (methyl 4-(2-methoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate)

• Product Name: methyl 4-(2-methoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate
• CAS No: 1358766-64-9
• MF: C₁₇H₁₅NO₅S
• MW: 345.369703531265
• CID: 5346341
• Update Time: 2025-06-13

methyl 4-(2-methoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-methoxyphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide
• methyl 4-(2-methoxyphenyl)-1,1-dioxo-1lambda6,4-benzothiazine-2-carboxylate
• methyl 4-(2-methoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate
• methyl 4-(2-methoxyphenyl)-4H-benzo[b][1,4]thiazine-2-carboxylate 1,1-dioxide
• methyl 4-(2-methoxyphenyl)-1,1-dioxo-1$l^{6},4-benzothiazine-2-carboxylate

• Inchi： 1S/C17H15NO5S/c1-22-14-9-5-3-7-12(14)18-11-16(17(19)23-2)24(20,21)15-10-6-4-8-13(15)18/h3-11H,1-2H3
• InChI Key： NRYDVMWONVZTJU-UHFFFAOYSA-N
• SMILES： S1(C(C(=O)OC)=CN(C2C=CC=CC=2OC)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 609
• XLogP3: 2.6
• Topological Polar Surface Area: 81.3

Additional information on methyl 4-(2-methoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate

Research Brief on Methyl 4-(2-Methoxyphenyl)-1,1-Dioxo-4H-1lambda6,4-Benzothiazine-2-Carboxylate (CAS: 1358766-64-9)

The compound methyl 4-(2-methoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate (CAS: 1358766-64-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel benzothiazine derivatives, which are known for their diverse pharmacological activities. The presence of the 1,1-dioxo moiety and the methoxyphenyl group in the structure of methyl 4-(2-methoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate is believed to contribute to its enhanced stability and bioavailability, making it a promising candidate for further investigation.

One of the most notable advancements in the study of this compound is its potential application in the treatment of inflammatory diseases. In vitro and in vivo studies have demonstrated that methyl 4-(2-methoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate exhibits significant anti-inflammatory activity by modulating key signaling pathways, such as the NF-κB pathway. These findings suggest that the compound could serve as a lead structure for the development of new anti-inflammatory agents.

Additionally, recent research has explored the compound's potential as an anticancer agent. Preliminary studies indicate that methyl 4-(2-methoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate may inhibit the proliferation of certain cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent pathways. These results underscore the compound's versatility and its potential for multitargeted therapy in oncology.

Despite these promising findings, challenges remain in the optimization of the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are focused on structural modifications to improve its solubility, metabolic stability, and target specificity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, methyl 4-(2-methoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate (CAS: 1358766-64-9) represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted biological activities and potential therapeutic applications make it a valuable subject for ongoing and future studies. As research progresses, this compound may pave the way for the development of innovative treatments for inflammatory diseases and cancer.